Cas no 1807132-41-7 (3-(Difluoromethyl)-4-hydroxy-2-methoxy-5-methylpyridine)

• Product Name: 3-(Difluoromethyl)-4-hydroxy-2-methoxy-5-methylpyridine
• CAS No: 1807132-41-7
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• CID: 4887773
• Update Time: 2025-05-21

3-(Difluoromethyl)-4-hydroxy-2-methoxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxy-2-methoxy-5-methylpyridine

• Inchi： 1S/C8H9F2NO2/c1-4-3-11-8(13-2)5(6(4)12)7(9)10/h3,7H,1-2H3,(H,11,12)
• InChI Key： PVJKMTLRVRHAJX-UHFFFAOYSA-N
• SMILES： FC(C1C(C(C)=CNC=1OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3

Additional information on 3-(Difluoromethyl)-4-hydroxy-2-methoxy-5-methylpyridine

3-(Difluoromethyl)-4-hydroxy-2-methoxy-5-methylpyridine

3-(Difluoromethyl)-4-hydroxy-2-methoxy-5-methylpyridine (CAS No. 1807132-41-7) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the pyridine family, a group of heterocyclic aromatic compounds with a nitrogen atom in the ring. The unique substitution pattern of this molecule, featuring a difluoromethyl group at position 3, a hydroxyl group at position 4, a methoxy group at position 2, and a methyl group at position 5, imparts it with distinctive chemical properties and potential applications.

The synthesis of 3-(Difluoromethyl)-4-hydroxy-2-methoxy-5-methylpyridine involves advanced organic chemistry techniques, often utilizing multi-step reactions with precise control over regioselectivity and stereoselectivity. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, making this compound more accessible for research and industrial applications. Researchers have explored various methodologies, including nucleophilic aromatic substitution, coupling reactions, and catalytic processes, to streamline its production.

One of the most promising applications of 3-(Difluoromethyl)-4-hydroxy-2-methoxy-5-methylpyridine lies in its potential as a precursor for bioactive molecules. The presence of multiple functional groups—such as hydroxyl, methoxy, and methyl—makes it an ideal candidate for further functionalization. For instance, the hydroxyl group can be converted into other functionalities like carboxylic acids or esters through oxidation or protection/deprotection strategies. Similarly, the methoxy group can serve as a directing group in subsequent reactions.

In the realm of pharmacology, this compound has shown potential as a lead molecule for drug discovery. Its structural features make it suitable for exploring interactions with various biological targets, such as enzymes and receptors. Recent studies have highlighted its ability to modulate key signaling pathways involved in inflammatory diseases and cancer. For example, researchers have demonstrated that derivatives of this compound exhibit anti-inflammatory activity by inhibiting cyclooxygenase enzymes.

The electronic properties of 3-(Difluoromethyl)-4-hydroxy-2-methoxy-5-methylpyridine also make it an intriguing candidate for materials science applications. The pyridine ring's aromaticity and electron-withdrawing/donating substituents contribute to its electronic versatility. Scientists are investigating its use in organic electronics, particularly in the development of semiconducting materials for thin-film transistors and light-emitting diodes (LEDs). Initial findings suggest that this compound could serve as a building block for constructing π-conjugated systems with tailored electronic properties.

Moreover, 3-(Difluoromethyl)-4-hydroxy-2-methoxy-5-methylpyridine has been explored in green chemistry initiatives. Its synthesis and functionalization can be carried out under environmentally friendly conditions, reducing the environmental footprint associated with traditional chemical processes. Researchers are also examining its biodegradability to ensure that its use aligns with sustainable practices.

In conclusion, 3-(Difluoromethyl)-4-hydroxy-2-methoxy-5-methylpyridine (CAS No. 1807132-41-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure enables diverse functionalizations and interactions with biological systems and materials. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific innovation.